5-Methylpiperidin-3-ol hydrochloride
Overview
Description
5-Methylpiperidin-3-ol hydrochloride is a chemical compound with the molecular formula C6H14ClNO . It is a versatile intermediate for organic synthesis and pharmaceutical industries.
Molecular Structure Analysis
The InChI code for 5-Methylpiperidin-3-ol hydrochloride is 1S/C6H13NO.ClH/c1-5-2-6 (8)4-7-3-5;/h5-8H,2-4H2,1H3;1H . This code represents the molecular structure of the compound.
Physical And Chemical Properties Analysis
5-Methylpiperidin-3-ol hydrochloride is a white crystalline substance with a molecular weight of 151.64 . It is stored at room temperature and is available in powder form .
Scientific Research Applications
- Medicinal chemists explore its potential as a scaffold for developing novel drugs. By modifying its structure, they can fine-tune properties such as bioavailability, selectivity, and metabolic stability .
- These spiro compounds exhibit diverse biological activities, including antiviral, antibacterial, and antitumor properties. Investigating their mechanisms of action is an active area of research .
- Researchers investigate their efficacy against pests and their impact on non-target organisms. These studies contribute to sustainable pest management strategies .
- By incorporating this compound into fragrance formulations, they enhance or modify existing scents. Its pleasant, slightly floral aroma makes it a valuable ingredient in perfumery .
- Researchers investigate its interactions with receptors and neuronal pathways. Understanding its effects on the nervous system could lead to therapeutic applications .
Organic Synthesis and Medicinal Chemistry
Spiropiperidines and Spiro Compounds
Agrochemicals and Pest Control
Flavor and Fragrance Chemistry
Neuroscience and Neuropharmacology
Chiral Building Blocks for Asymmetric Synthesis
Safety and Hazards
Safety information for 5-Methylpiperidin-3-ol hydrochloride indicates that it may cause skin and eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding contact with skin and eyes, avoiding formation of dust and aerosols, and providing appropriate exhaust ventilation at places where dust is formed .
properties
IUPAC Name |
5-methylpiperidin-3-ol;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO.ClH/c1-5-2-6(8)4-7-3-5;/h5-8H,2-4H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PKFOEIVIFRQCLD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(CNC1)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
151.63 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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